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Compound of Interest

Compound Name: Methyl furan-3-carboxylate

Cat. No.: B077232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl furan-3-carboxylate, a key

heterocyclic compound with applications in chemical synthesis and pharmaceutical

development. The document details its chemical identity, physical properties, synthesis

protocols, and potential applications, presenting data in a clear and accessible format for

technical audiences.

Chemical Identity and Structure
Methyl furan-3-carboxylate is an organic compound featuring a furan ring substituted with a

methyl ester group at the 3-position.[1][2][3][4][5]

Chemical Structure:

The structure of methyl furan-3-carboxylate is characterized by a five-membered aromatic

furan ring. The methyl carboxylate group is attached to the third carbon atom of this ring.

SMILES: COC(=O)C1=COC=C1[5]

Physicochemical Properties
A summary of the key physicochemical properties of methyl furan-3-carboxylate is presented

in the table below. This data is essential for its handling, application in reactions, and for

analytical purposes.
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Property Value Source(s)

CAS Number 13129-23-2 [2][3][4][5]

Molecular Formula C₆H₆O₃ [2][3][4][6]

Molecular Weight 126.11 g/mol [2][3][4][6]

Appearance Pale yellow to colorless liquid [2]

Boiling Point 181.3 °C at 760 mmHg [4]

Solubility

Limited solubility in water;

good solubility in organic

solvents like ethanol,

methanol, and

dichloromethane.

[7]

Synthesis and Experimental Protocols
The synthesis of furan-3-carboxylates can be achieved through various synthetic routes. One

common approach involves the oxidative carbonylation of 3-yne-1,2-diol derivatives catalyzed

by palladium iodide.[8] Another general strategy is the reaction of sulfonium acylmethylides

with acetylenic esters.[9]

Below is a representative experimental protocol for the synthesis of a furan-3-carboxylate

derivative, which illustrates a plausible method that could be adapted for methyl furan-3-
carboxylate.

Hypothetical Synthesis of Methyl furan-3-carboxylate via Palladium-Catalyzed Oxidative

Carbonylation

This protocol is a generalized representation based on the synthesis of furan-3-carboxylic

esters.[8]

Materials and Reagents:

A suitable 3-yne-1,2-diol precursor
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Palladium(II) iodide (PdI₂)

Potassium iodide (KI)

Methanol (as both reactant and solvent)

Carbon monoxide (CO)

Oxygen (O₂) or air

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment for inert atmosphere reactions

Experimental Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stirrer and a reflux condenser, add the 3-yne-1,2-diol precursor (1.0 eq), palladium(II) iodide

(0.05 eq), and potassium iodide (2.0 eq).

Solvent Addition: Add anhydrous methanol to the flask.

Reaction Conditions: Purge the flask with carbon monoxide gas and then introduce a balloon

of carbon monoxide. Introduce oxygen or air carefully into the reaction mixture.

Heating: Heat the reaction mixture to a specified temperature (e.g., 60-80 °C) and stir for

several hours.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or

Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture

to remove the catalyst.

Extraction: Concentrate the filtrate under reduced pressure. Partition the residue between

diethyl ether and water. Separate the organic layer, and extract the aqueous layer with

diethyl ether (3x).
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Drying and Concentration: Combine the organic layers, wash with brine, and dry over

anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure methyl
furan-3-carboxylate.

Workflow Diagram for Synthesis and Purification
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General Synthesis and Purification Workflow

1. Reaction Setup
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Crude Product

Pure Methyl furan-3-carboxylate

Purified Product
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Caption: A generalized workflow for the synthesis and purification of methyl furan-3-
carboxylate.

Applications in Research and Drug Development
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Furan derivatives are significant scaffolds in medicinal chemistry due to their wide range of

biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer

properties.[10][11][12][13] Methyl furan-3-carboxylate serves as a valuable building block for

the synthesis of more complex, biologically active molecules.[7][14]

Role as a Pharmaceutical Intermediate:

The furan ring in methyl furan-3-carboxylate can be chemically modified at various positions

to generate a library of derivatives. These derivatives can then be screened for potential

therapeutic activities. For instance, the ester group can be hydrolyzed to the corresponding

carboxylic acid, which can then be converted to amides or other functional groups to modulate

the compound's biological properties.

Logical Relationship in Derivative Synthesis for Drug Discovery
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Application in Medicinal Chemistry
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Caption: The role of methyl furan-3-carboxylate as a precursor in the drug discovery process.

Safety and Handling
While specific toxicity data for methyl furan-3-carboxylate is not extensively detailed in the

provided results, it is prudent to handle it with the standard care required for laboratory

chemicals. Use appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat. Work in a well-ventilated area or a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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